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Compound of Interest

Compound Name:
4-Methylcyclohexanecarboxylic

acid

Cat. No.: B149586 Get Quote

This guide provides a comprehensive technical overview of 4-methylcyclohexanecarboxylic
acid, a pivotal cyclic carboxylic acid in synthetic chemistry. We will delve into the distinct

properties of its geometric isomers, detail robust synthesis protocols, and explore its

applications, particularly for researchers and professionals in drug development and materials

science. This document is structured to provide not just data, but a foundational understanding

of the causality behind the chemical protocols and applications discussed.

Core Chemical Identity and Isomerism
4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a derivative of cyclohexane containing a

methyl group and a carboxylic acid group at the 1 and 4 positions of the ring.[1] Its molecular

weight is 142.20 g/mol .[1][2] The non-planar nature of the cyclohexane ring gives rise to

geometric isomerism, resulting in two distinct stereoisomers: cis and trans. This isomerism is

the defining feature of this compound, as the spatial orientation of the methyl and carboxyl

groups significantly influences its physical properties and chemical reactivity.

trans-4-Methylcyclohexanecarboxylic acid (CAS: 13064-83-0): The methyl and carboxylic

acid groups are on opposite sides of the cyclohexane ring's plane.[1] This configuration

allows for more efficient crystal packing, typically resulting in a higher melting point.
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cis-4-Methylcyclohexanecarboxylic acid (CAS: 934-67-8): Both functional groups are on

the same side of the ring's plane.[1]

Mixture of isomers (CAS: 4331-54-8): Commercially available products are often a mixture of

both cis and trans isomers.[1][3][4]

The specific isomer used is critical for applications like liquid crystal synthesis or as a

pharmaceutical intermediate, where precise molecular geometry is paramount.

Physicochemical Properties: A Comparative
Analysis
The differentiation in spatial arrangement between the cis and trans isomers leads to

measurable differences in their physical properties. The trans isomer is typically a white

crystalline solid, whereas the cis isomer has a much lower melting point, and commercial

mixtures may present as a colorless liquid or oil.[1][3]
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Property trans Isomer cis Isomer cis/trans Mixture

CAS Number 13064-83-0[2] 934-67-8[1][5] 4331-54-8[1][3][6]

Appearance
White crystalline

solid[1][2]

N/A (Low melting

solid)
Colorless liquid/oil[3]

Molecular Formula C₈H₁₄O₂[2] C₈H₁₄O₂[5] C₈H₁₄O₂[3][6]

Molecular Weight 142.20 g/mol [2] 142.20 g/mol [5] 142.20 g/mol [6]

Melting Point 109-111 °C[2][7] 29-29.5 °C[8] ~110 °C (Varies)[6][9]

Boiling Point 245-247.5 °C[2][7]
139 °C @ 20

mmHg[8]

134-136 °C @ 15

mmHg[6]

Density 1.025 g/cm³[2][7] N/A
1.005 g/mL @ 25

°C[6]

pKa 4.89 @ 25 °C[2] N/A
4.92±0.10 (Predicted)

[6]

Solubility Soluble in Methanol[2] N/A
Soluble in Chloroform,

DMSO, Methanol[6]

Synthesis and Purification: A Validated Protocol
The most common and industrially scalable method for synthesizing 4-
methylcyclohexanecarboxylic acid is the catalytic hydrogenation of p-toluic acid (4-

methylbenzoic acid). This process reduces the aromatic ring to a cyclohexane ring, producing a

mixture of the cis and trans isomers.[1][6]

Logical Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.lookchem.com/404.htm
https://www.vulcanchem.com/product/vc2404041
https://www.pharmaffiliates.com/en/934-67-8-cis-4-methylcyclohexanecarboxylic-acid-pa270028084.html
https://www.vulcanchem.com/product/vc2404041
https://labproinc.com/products/4-methylcyclohexanecarboxylic-acid-cis-and-trans-mixture-5g-m1621-5g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.vulcanchem.com/product/vc2404041
https://www.lookchem.com/404.htm
https://labproinc.com/products/4-methylcyclohexanecarboxylic-acid-cis-and-trans-mixture-5g-m1621-5g
https://www.lookchem.com/404.htm
https://www.pharmaffiliates.com/en/934-67-8-cis-4-methylcyclohexanecarboxylic-acid-pa270028084.html
https://labproinc.com/products/4-methylcyclohexanecarboxylic-acid-cis-and-trans-mixture-5g-m1621-5g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.lookchem.com/404.htm
https://www.pharmaffiliates.com/en/934-67-8-cis-4-methylcyclohexanecarboxylic-acid-pa270028084.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.lookchem.com/404.htm
https://www.alfa-labotrial.com/product/trans-methylcyclohexanecarboxylic-acid-cas-13064-83-0-597469.html
https://commonchemistry.cas.org/detail?cas_rn=934-67-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.chembk.com/en/chem/4-Methyl-1-cyclohexanecarboxylic%20acid,mixture%20of%20cis%20and%20trans
https://www.lookchem.com/404.htm
https://www.alfa-labotrial.com/product/trans-methylcyclohexanecarboxylic-acid-cas-13064-83-0-597469.html
https://commonchemistry.cas.org/detail?cas_rn=934-67-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.lookchem.com/404.htm
https://www.alfa-labotrial.com/product/trans-methylcyclohexanecarboxylic-acid-cas-13064-83-0-597469.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.benchchem.com/product/b149586?utm_src=pdf-body
https://www.benchchem.com/product/b149586?utm_src=pdf-body
https://www.vulcanchem.com/product/vc2404041
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Toluic Acid
(Starting Material)

Catalytic Hydrogenation
High Pressure & Temp.

H₂ Gas
Supported Catalyst
(e.g., Rh/C, Ru/C)

Cis/Trans Isomer Mixture
of 4-Methylcyclohexane-

carboxylic Acid

Yields Mixture Isomer Separation
(e.g., Fractional Crystallization)

Trans IsomerHigher Melting Point

Cis IsomerLower Melting Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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